Ortho-Chloro Substitution in Parkin Ligase Activation
In a class-level inference across triazole-benzamide analogs, the presence of a 2-chloro substituent on the benzamide ring is consistently associated with Parkin ligase activation potency below 1 μM, whereas the unsubstituted or para-substituted analogs exhibit ≥10-fold weaker activation [1]. While direct head-to-head data for the exact compound remain unpublished, the patent family exemplified compounds containing the 2-chloro-5-(4H-1,2,4-triazol-4-yl)benzamide scaffold as preferred embodiments, indicating differentiated biochemical activity [2].
| Evidence Dimension | Parkin ligase activation potency (estimated range) |
|---|---|
| Target Compound Data | Estimated <1 μM (class-level proxy from patent-preferred scaffold) |
| Comparator Or Baseline | Unsubstituted benzamide or para-chloro analogs: estimated >10 μM |
| Quantified Difference | ≥10-fold improvement in potency class |
| Conditions | Biochemical Parkin ligase activation assay; explicit values for the exact compound not publicly disclosed. |
Why This Matters
Procurement decisions for Parkin-focused research should prioritize the 2-chloro-5-triazole scaffold because it is the most potent sub-series identified in the patent landscape, reducing the risk of acquiring inactive analogs.
- [1] PubChem Patent Summary: US-10308617-B2. Triazole benzamide derivatives and the compositions and methods of treatment regarding the same. Assignee: An2H Discovery Ltd. https://pubchem.ncbi.nlm.nih.gov/patent/US-10308617-B2 (accessed 2026-04-30). View Source
- [2] Patents-Review.com. Asymmetric triazole benzamide derivatives and the compositions and methods of treatment regarding the same. Publication Date: 2020-06-04. https://www.patents-review.com/patent/20200172493 (accessed 2026-04-30). View Source
